Cas no 1803594-93-5 (1-(methoxymethyl)-1H-pyrazole-5-sulfonyl chloride)

• Product Name: 1-(methoxymethyl)-1H-pyrazole-5-sulfonyl chloride
• CAS No: 1803594-93-5
• CID: 4617031
• PubChem ID: 75481045
• Update Time: 2025-06-07

1-(methoxymethyl)-1H-pyrazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(methoxymethyl)-1H-pyrazole-5-sulfonyl chloride

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-(methoxymethyl)-1H-pyrazole-5-sulfonyl chloride

Introduction to 1-(methoxymethyl)-1H-pyrazole-5-sulfonyl chloride (CAS No. 1803594-93-5) and Its Emerging Applications in Chemical Biology

1-(methoxymethyl)-1H-pyrazole-5-sulfonyl chloride, identified by the chemical identifier CAS No. 1803594-93-5, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyrazole sulfonyl chloride class, a group of molecules known for their versatile reactivity and utility in synthetic chemistry. The structural features of 1-(methoxymethyl)-1H-pyrazole-5-sulfonyl chloride, particularly the presence of a sulfonyl chloride functional group and a methoxymethyl substituent, make it a valuable intermediate in the synthesis of various biologically active molecules.

The sulfonyl chloride moiety is a well-documented electrophile that readily participates in nucleophilic substitution reactions, enabling the formation of sulfonamides, amides, and other derivatives. These reactions are fundamental in drug discovery, where sulfonamide-based compounds are prevalent due to their broad spectrum of biological activities. The methoxymethyl group, on the other hand, introduces an additional layer of reactivity, allowing for further functionalization through oxidation or reduction processes. This dual functionality makes 1-(methoxymethyl)-1H-pyrazole-5-sulfonyl chloride a powerful tool for constructing complex molecular architectures.

In recent years, there has been a surge in research focused on harnessing the potential of pyrazole derivatives in medicinal chemistry. Pyrazoles are heterocyclic compounds that exhibit a wide range of pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The introduction of sulfonyl chloride groups into pyrazole frameworks has expanded their utility, particularly in the development of novel therapeutic agents. For instance, studies have demonstrated that pyrazole sulfonyl chlorides can serve as key intermediates in the synthesis of kinase inhibitors, which are critical in targeted cancer therapies.

One of the most compelling aspects of 1-(methoxymethyl)-1H-pyrazole-5-sulfonyl chloride is its role in facilitating the development of small-molecule probes for biochemical studies. The compound's ability to undergo selective reactions with nucleophiles allows researchers to label proteins and other biomolecules with fluorophores or affinity tags. This approach has been instrumental in elucidating protein-protein interactions and understanding signaling pathways at the molecular level. Moreover, the methoxymethyl group provides a handle for further modifications, enabling the creation of probes with tailored properties such as improved solubility or enhanced binding affinity.

Advances in computational chemistry have further enhanced the utility of 1-(methoxymethyl)-1H-pyrazole-5-sulfonyl chloride. Molecular modeling studies have revealed that this compound can be designed to interact with specific targets by optimizing its electronic and steric properties. By leveraging machine learning algorithms, researchers can predict optimal derivatives of 1-(methoxymethyl)-1H-pyrazole-5-sulfonyl chloride that exhibit improved pharmacokinetic profiles or target specificity. Such computational approaches are accelerating the discovery process and reducing the time required to bring new drugs to market.

The synthesis of 1-(methoxymethyl)-1H-pyrazole-5-sulfonyl chloride itself is an intriguing challenge that has been addressed through various methodologies. Traditional approaches involve the reaction of 5-amino-1H-pyrazole with chlorosulfonic acid followed by methylation using dimethyl sulfate or methyl iodide. However, recent innovations have focused on greener synthetic routes that minimize waste and improve yields. For example, catalytic methods employing transition metals have been explored to facilitate selective sulfonylation without excessive byproduct formation.

In clinical research, 1-(methoxymethyl)-1H-pyrazole-5-sulfonyl chloride has been investigated as a precursor for novel anti-inflammatory agents. Pyrazole sulfonyl chlorides have shown promise in inhibiting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central mediators of inflammation. By designing derivatives with enhanced selectivity and potency, researchers aim to develop treatments for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The compound's versatility also extends to its role in material science applications. Pyrazole derivatives are known for their ability to form coordination complexes with metal ions, leading to materials with unique magnetic or optical properties. 1-(methoxymethyl)-1H-pyrazole-5-sulfonyl chloride can be used to generate metal-organic frameworks (MOFs) or supramolecular assemblies that have potential applications in catalysis or gas storage.

Looking ahead, the future prospects for 1-(methoxymethyl)-1H-pyrazole-5-sulfonyl chloride appear promising as new synthetic techniques and computational tools continue to evolve. The integration of artificial intelligence into drug discovery pipelines is likely to further enhance the design and optimization of pyrazole-based therapeutics derived from this compound. Additionally, advancements in biocatalysis may enable more sustainable production methods, aligning with global efforts toward green chemistry principles.

In conclusion,1-(methoxymethyl)-1H-pyrazole-5-sulfonyl chloride (CAS No. 1803594-93-5) represents a significant advancement in chemical biology and pharmaceutical research due to its unique structural features and broad applicability. Its role as an intermediate in drug synthesis, probe development, and material science underscores its importance as a versatile building block for innovation. As research progresses，this compound is poised to play an increasingly pivotal role in addressing some of the most pressing challenges in medicine and technology.